Cas no 71862-51-6 (2-Naphthalenesulfonamide, N-(phenylmethyl)-)
71862-51-6 structure
Product Name:2-Naphthalenesulfonamide, N-(phenylmethyl)-
CAS No:71862-51-6
MF:C17H15NO2S
MW:297.3715031147
CID:544955
PubChem ID:873831
Update Time:2025-04-19
2-Naphthalenesulfonamide, N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenesulfonamide, N-(phenylmethyl)-
- N-benzylnaphthalene-2-sulfonamide
- AKOS001279037
- BIM-0012232.P001
- Oprea1_665601
- SCHEMBL3681880
- CB15656
- N-benzyl-2-naphthalenesulfonamide
- Z45508778
- MLS001173380
- HMS2866K13
- CBMicro_012455
- SMSF0014176
- DTXSID00357980
- CHEMBL1564131
- SMR000539010
- Oprea1_730635
- AG-205/04522023
- 71862-51-6
-
- Inchi: 1S/C17H15NO2S/c19-21(20,18-13-14-6-2-1-3-7-14)17-11-10-15-8-4-5-9-16(15)12-17/h1-12,18H,13H2
- InChI Key: VIUHHBPCWCKOFL-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C=CC=CC=2C=1)(NCC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 297.08245
- Monoisotopic Mass: 297.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 46.17
2-Naphthalenesulfonamide, N-(phenylmethyl)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
71862-51-6 (2-Naphthalenesulfonamide, N-(phenylmethyl)-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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